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Compound of Interest

Compound Name: Cycloxydim

Cat. No.: B8784830

An In-depth Technical Guide to Cycloxydim for Researchers and Scientists

Introduction

Cycloxydim is a selective, systemic, post-emergence herbicide belonging to the
cyclohexanedione oxime chemical class (DIMs).[1][2][3] It is primarily utilized for the control of
annual and perennial grass weeds in a wide range of broad-leaved crops, including soybeans,
sugar beet, oilseed rape (canola), potatoes, and various vegetables.[1][4][5] Its mode of action
provides targeted elimination of grassy weeds without causing harm to dicotyledonous crops.
[3] Cycloxydim is absorbed rapidly through the foliage and translocated to the meristematic
tissues, or growing points, of the plant.[1][5]

Synonyms: BAS 517 H, Focus, Stratos, Laser[2][6][7] Chemical Class: Cyclohexanedione
(DIM) herbicide[1]

Chemical Structure and Physicochemical Properties

Cycloxydim is a beta-diketone that is cyclohexa-1,3-dione substituted at position 2 by an N-
ethoxybutanimidoyl group and at position 5 by a tetrahydro-2H-thiopyran-3-yl group.[4]

e IUPAC Name: (5RS)-2-[(EZ)-1-(ethoxyimino)butyl]-3-hydroxy-5-[(3RS)-thian-3-yl]cyclohex-2-
en-1-one[8][9]

o CA Name: 2-[1-(ethoxyimino)butyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-2-cyclohexen-
1-one[8][9]
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e CAS Number: 101205-02-1[2][6]

e Chemical Formula: C17H27NOsS[1][2][6]

e Molecular Weight: 325.5 g/mol [1][6][10]

ble 1: Physicochemical ies of Cycloxydi

Property Value Source(s)
Colourless, odourless crystals
(pure); Yellowish to amber

Appearance o ) [1][11]
liquid or dark brown oil
(technical grade).

Melting Point ~41 °C [71[11][12]

Boiling Point 450.2 °C (Predicted) [4107]

Density 1.12-1.139 g/cm3 (at 20 °C) [41[7111]

Vapour Pressure <0.01 mPa (at 20 °C) [11]

Water Solubility 40 mg/L (at 20 °C) [11][12]
Soluble in acetone, ethanol,

o ) dichloromethane, ethyl

Solubility in Organic Solvents [11]
acetate, toluene (>1000 g/kg at
20 °C).

Partition Coefficient (logP) ~1.36 (pH 7, 25 °C) [11]

pKa ~4.17 [11]
Stable at room temperature for

Stability 1 year; unstable above 30 °C. [11]

Decomposes at ~127 °C.

Mechanism of Action: ACCase Inhibition

Cycloxydim's herbicidal activity stems from its inhibition of the enzyme Acetyl-CoA

Carboxylase (ACCase).[1][3][8] ACCase is a critical enzyme that catalyzes the first committed
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step in the de novo biosynthesis of fatty acids in the chloroplasts of plants.[8][13][14]

By blocking ACCase, Cycloxydim halts the production of fatty acids, which are essential
components for building and maintaining cell membranes.[1][3] This disruption of lipid formation
leads to a cessation of cell division and growth, particularly in the meristematic regions
(growing points) of susceptible grass species.[1] The selectivity of Cycloxydim is attributed to
the structural differences in the ACCase enzyme between monocot (grasses) and dicot
(broadleaf) plants; the enzyme in broadleaf plants is significantly less sensitive to inhibition by
cyclohexanedione herbicides.[3][15][16]
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Figure 1: Mechanism of Action of Cycloxydim
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Figure 2: Metabolic Pathway of Cycloxydim in Plants
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1. Plant Cultivation
(Grasses grown to 3-4 leaf stage)

'

2. Prepare Herbicide Doses
(Serial dilutions of Cycloxydim)

'

3. Herbicide Application
(Uniform spray coverage)

4. Incubation
(21-28 days in controlled environment)

5. Data Collection
(Visual injury, biomass measurement)

6. Dose-Response Analysis
(Calculate GRso / EDso)

Figure 3: General Workflow for Herbicide Efficacy Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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